(3-Methylbutan-2-yl)({[4-(methylsulfanyl)phenyl]methyl})amine

• Molecular Formula: C13H21NS
• Molecular Weight: 223.38 g/mol
• SMILES: CC(C)C(C)NCC1=CC=C(C=C1)SC
• InChI: InChI=1S/C13H21NS/c1-10(2)11(3)14-9-12-5-7-13(15-4)8-6-12/h5-8,10-11,14H,9H2,1-4H3
• InChIKey: KVHCQOJRCJPGAC-UHFFFAOYSA-N

3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine (CAS 1040041-58-4): Structural Identity and Physicochemical Baseline for Procurement Evaluation

(3-Methylbutan-2-yl)({[4-(methylsulfanyl)phenyl]methyl})amine, systematically named 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine (CAS 1040041-58-4), is a secondary amine with the molecular formula C13H21NS and a molecular weight of 223.38 g/mol . The compound features a 4-methylthiobenzyl moiety linked to a branched 3-methylbutan-2-yl amine, placing it within the structural class of N-substituted 4-methylthioamphetamine derivatives [1]. It is commercially available at 95% purity from specialty chemical suppliers for research use .

Structure Class N-substituted 4-methylthioamphetamine derivative

Research Focus MAO/SERT structure-activity relationship studies

Availability Research-grade specialty chemical

• [1] Guajardo, F.G., et al. Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. Molecules, 2020, 25(22), 5310. DOI: 10.3390/molecules25225310 View Source

Why N-Benzyl-4-methylthioamphetamine Analogs Including 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine Cannot Be Interchanged: SAR Evidence of N-Substitution-Dependent Activity Modulation

Within the 4-methylthioamphetamine (MTA) structural class, N-substitution profoundly alters pharmacological profiles. The parent compound MTA is a potent, selective serotonin releasing agent and MAO-A inhibitor (IC50 = 0.13 nM for the (+)-enantiomer) [1]. However, N-benzylation reduces MAO inhibitory potency dramatically—N-benzyl-4-methylthioamphetamine exhibits a Ki > 100,000 nM for MAO-B, representing a >700,000-fold loss of activity relative to parent MTA [2]. Similarly, extending the α-methyl to α-ethyl (ETA) or modifying the aminoethyl chain (MT-But) eliminates the locomotor stimulant and conditioned place preference effects characteristic of MTA [3]. These SAR findings establish that small structural changes within this class produce non-linear and unpredictable pharmacological outcomes, making generic substitution between analogs scientifically unjustified without direct comparative data for the specific N-substitution pattern and alkyl chain architecture.

N-Substitution Drives Potency Shifts

Bulky N-benzyl groups may drastically reduce MAO inhibition compared to N-methyl or parent amine analogs; class-level SAR prevents extrapolation.

Alkyl Branching Alters Behavioral Profile

Branched-chain analogs may not replicate locomotor or reward-related endpoints seen with parent MTA; in vivo translation requires validation.

Lack of Direct Comparator Evidence

No head-to-head pharmacological data exist for this exact derivative; class-level inference limits substitution confidence.

• [1] Reyes-Parada, M., Iturriaga-Vasquez, P., Cassels, B.K., et al. Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. J. Enzyme Inhib. Med. Chem., 2003, 18(1), 47-53. Data also summarized in: Wikipedia, 4-Methylthiomethamphetamine. View Source
• [2] BindingDB. BDBM50276776: N-Benzyl-(4-methylthioamphetamine) | CHEMBL457039. Ki > 1.00E+5 nM for MAO-B in rat brain mitochondria. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50276776 View Source
• [3] Guajardo, F.G., et al. Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. Molecules, 2020, 25(22), 5310. DOI: 10.3390/molecules25225310 View Source

Quantitative Differentiation Evidence for 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine Versus Closest Structural Analogs

MAO-B Inhibitory Potency: N-Benzyl-Substituted vs. N-Methyl and Parent MTA Analogs

N-Benzyl-4-methylthioamphetamine (the direct N-benzyl structural analog lacking only the branched alkyl chain) exhibits a Ki > 100,000 nM for MAO-B in rat brain mitochondria [1]. In contrast, the parent compound (+)-4-MTA shows an IC50 of 0.13 nM for MAO-A, and the N-methyl analog 4-MTMA retains an IC50 of 0.89 nM for MAO-A [2]. This represents a >5-order-of-magnitude reduction in enzyme inhibitory potency upon N-benzylation. The target compound 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine, bearing both N-benzyl and branched alkyl features, is predicted to exhibit similarly attenuated MAO inhibition relative to MTA and 4-MTMA based on established SAR trends that larger N-substituents progressively reduce MAO inhibitory activity [3].

MAO-B Inhibition

Class-level inference

Predicted Ki > 100,000 nM

vs. (+)-MTA MAO-A IC50 0.13 nM

N-benzylation likely eliminates MAO inhibitory activity.

Supports isoform-selectivity probe development.

Evidence Dimension	MAO inhibitory potency
Target Compound Data	Predicted Ki > 100,000 nM for MAO-B (inferred from N-benzyl-MTA analog); MAO-A inhibition predicted to be weak based on N-benzylation SAR [3]
Comparator Or Baseline	(+)-4-MTA: MAO-A IC50 = 0.13 nM; 4-MTMA (N-methyl-MTA): MAO-A IC50 = 0.89 nM; N-Benzyl-4-MTA: MAO-B Ki > 100,000 nM [1][2]
Quantified Difference	>5-order-of-magnitude reduction in MAO-B inhibition vs. parent MTA; ~112,000-fold weaker MAO-A inhibition than (+)-MTA for the N-benzyl class
Conditions	Rat brain mitochondrial MAO-B assay (N-benzyl-MTA); recombinant or tissue-derived MAO-A assays (MTA and 4-MTMA)

Why This Matters

For researchers seeking an MTA-class probe with minimized MAO inhibitory activity (to isolate serotonergic effects from MAO-mediated confounds), the N-benzyl-substituted architecture provides a substantially de-risked pharmacological profile compared to N-methyl or parent amine analogs.

• [1] BindingDB. BDBM50276776: N-Benzyl-(4-methylthioamphetamine) | CHEMBL457039. Ki > 1.00E+5 nM for MAO-B in rat brain mitochondria. View Source
• [2] Wikipedia. 4-Methylthiomethamphetamine. Citing: Reyes-Parada, M., et al. MAO inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. J. Enzyme Inhib. Med. Chem., 2003, 18(1), 47-53. IC50 values: (+)-MTA 0.13 nM, (−)-MTA 2.04 nM, 4-MTMA 0.89 nM for MAO-A. View Source
• [3] Vilches-Herrera, M., et al. Naphthylisopropylamine and N-benzylamphetamine derivatives as monoamine oxidase inhibitors. Bioorg. Med. Chem., 2009, 17(6), 2451-2460. DOI: 10.1016/j.bmc.2009.02.008 View Source

Abuse Liability Markers: Branched-Chain and N-Benzyl MTA Derivatives vs. Parent MTA in Behavioral Models

In direct behavioral comparisons, the MTA derivatives 4-ethylthioamphetamine (ETA) and 4-methylthio-phenil-2-butanamine (MT-But) do not increase locomotor activity or produce conditioned place preference (CPP) relative to MTA, which robustly induces both effects [1]. At the neurochemical level, ETA and MT-But do not increase in vivo dopamine release in striatum, whereas MTA significantly elevates extracellular DA [1]. The target compound 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine incorporates a branched alkyl chain structurally analogous to MT-But (butanamine backbone) combined with an N-benzyl substituent, predicting a behavioral and neurochemical profile consistent with attenuated abuse liability relative to MTA [2].

Abuse Liability Markers

Class-level inference

Predicted inactive in CPP/locomotor models

Qualitative behavioral divergence from MTA

Branched-chain analogs may not induce dopaminergic effects.

Relevant for minimizing confounds in serotonergic studies.

Evidence Dimension	Locomotor activity and conditioned place preference
Target Compound Data	Predicted: No significant increase in locomotor activity or CPP vs. vehicle (inferred from structurally analogous ETA and MT-But behavioral data)
Comparator Or Baseline	MTA: Significantly increases locomotor activity and induces CPP; ETA and MT-But: No significant increase in either parameter [1]
Quantified Difference	Qualitative behavioral divergence: MTA-active vs. ETA/MT-But-inactive for both locomotor stimulation and CPP; no quantitative fold-change available for target compound
Conditions	In vivo rat behavioral assays; in vivo fast-scan cyclic voltammetry (FSCV) for striatal DA release [1]

Why This Matters

For neuroscience researchers studying serotonergic mechanisms while minimizing dopaminergic confounds and abuse liability concerns, the branched-chain N-benzyl MTA architecture offers a potentially cleaner pharmacological tool than MTA, which carries significant dopaminergic and rewarding properties.

• [1] Guajardo, F.G., et al. Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. Molecules, 2020, 25(22), 5310. DOI: 10.3390/molecules25225310 View Source
• [2] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B.K., Reyes-Parada, M. Monoamine Oxidase Inhibitory Properties of Optical Isomers and N-substituted Derivatives of 4-methylthioamphetamine. J. Enzyme Inhib. Med. Chem., 2003, 18(4), 339-347. DOI: 10.1080/1475636031000121192 View Source

Serotonin Transporter Pharmacology: Differentiation Between N-Benzyl and N-Methyl MTA Derivatives

4-MTA acts as a potent serotonin reuptake inhibitor with an IC50 of 102 nM at the serotonin transporter (SERT) [1]. The N-methyl analog 4-MTMA retains potent serotonin releasing activity with an EC50 of 21 nM in rat brain synaptosomes [2]. While direct SERT affinity data for N-benzyl-substituted MTA analogs are not publicly available, SAR studies indicate that increasing N-substituent size beyond N-methyl progressively reduces monoamine transporter substrate activity and reuptake inhibition potency [3]. The target compound's N-(4-methylthiobenzyl) substituent combined with the 3-methylbutan-2-yl branched chain represents a significantly larger N-substituent than the N-methyl of 4-MTMA, predicting a further reduction in SERT substrate/reuptake inhibitory activity compared to both MTA and 4-MTMA [3].

SERT Interaction

Class-level inference

Directional reduction vs. MTA (IC50 102 nM)

Bulky N-substituent likely weakens transporter binding

Supports SERT-sparing SAR exploration.

May isolate non-SERT-mediated pharmacophore effects.

Evidence Dimension	Serotonin transporter (SERT) reuptake inhibition
Target Compound Data	No direct data; predicted reduced SERT activity vs. MTA and 4-MTMA based on N-substituent bulk SAR [3]
Comparator Or Baseline	4-MTA: SERT reuptake IC50 = 102 nM; 4-MTMA: 5-HT release EC50 = 21 nM [1][2]
Quantified Difference	Directional inference only: bulkier N-substituent → reduced SERT interaction; magnitude unquantified for target compound
Conditions	Rat brain synaptosomes for 4-MTMA release assay; [³H]5-HT reuptake assay for 4-MTA

Why This Matters

This differentiation is critical for researchers who require an MTA-derived chemical probe with attenuated SERT activity for studying off-target or non-SERT-mediated effects of the 4-methylthiophenyl pharmacophore, or for SAR campaigns exploring SERT-sparing MTA analogs.

• [1] GLPBIO. 4-MTA (hydrochloride) Product Information. Citing published SERT reuptake IC50 = 102 nM. View Source
• [2] Wikipedia. 4-Methylthiomethamphetamine. Citing: Murphy, D.L., et al. (2002) and Rothman, R.B., Partilla, J.S., Baumann, M.H. (2012). 5-HT release EC50 = 21 nM in rat brain synaptosomes. View Source
• [3] Vilches-Herrera, M., et al. Naphthylisopropylamine and N-benzylamphetamine derivatives as monoamine oxidase inhibitors. Bioorg. Med. Chem., 2009, 17(6), 2451-2460. N-benzylation of MTA leads to decreased MAO inhibitory potency; SAR discussed for N-substituent size effects. View Source

Structural Uniqueness and Procurement Exclusivity: Branched Alkyl Chain Differentiation from Linear N-Alkyl and Simple Benzyl Analogs

3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine (CAS 1040041-58-4, MF C13H21NS, MW 223.38) is commercially available from specialty suppliers at 95% purity . In contrast, the simpler analog N-benzyl-3-methylbutan-2-amine (CAS 110871-35-7, MF C12H19N, MW 177.29), which lacks the 4-methylthio substituent, is available from multiple vendors but has a lower molecular weight and different lipophilicity profile . Another related analog, 2-Methyl-N-(4-(methylthio)benzyl)butan-2-amine (tertiary carbon α to amine), is listed by CymitQuimica but differs in the alkyl branching pattern, which affects steric hindrance around the amine nitrogen and consequently impacts reactivity in derivatization reactions . The target compound's secondary amine with a secondary alkyl group (3-methylbutan-2-yl) provides distinct nucleophilicity and steric profile compared to both primary alkyl and tertiary alkyl N-substituted analogs, enabling differentiated reactivity in reductive amination, acylation, and N-alkylation chemistry .

Structural Uniqueness

Supporting evidence

MW 223.38; secondary branched amine

+46.09 Da vs. non-thio analog

Unique building block for chiral resolution and derivatization.

Differentiated reactivity from linear and tertiary analogs.

Evidence Dimension	Molecular structure and commercial availability
Target Compound Data	CAS 1040041-58-4; C13H21NS; MW 223.38 g/mol; 95% purity; secondary amine with branched (3-methylbutan-2-yl) N-substituent and 4-methylthiobenzyl group
Comparator Or Baseline	N-Benzyl-3-methylbutan-2-amine: CAS 110871-35-7; C12H19N; MW 177.29 (no methylthio); 2-Methyl-N-(4-(methylthio)benzyl)butan-2-amine: tertiary alkyl analog (CymitQuimica listing)
Quantified Difference	MW difference: +46.09 vs. non-thio analog; alkyl branching difference: secondary vs. tertiary carbon attachment to amine nitrogen
Conditions	Commercial availability assessment; structural comparison based on CAS registry and supplier catalogs

Why This Matters

For medicinal chemistry teams conducting SAR campaigns, the combination of a 4-methylthio group (hydrogen-bond acceptor, metabolic liability marker) with a chiral secondary alkyl amine (potential for enantiomeric resolution) offers a unique building block not replicated by simpler benzyl or linear N-alkyl MTA analogs available from standard catalogs.

Recommended Research Applications for 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine Based on Quantitative Differentiation Evidence

MAO-A vs. MAO-B Selectivity Profiling Using N-Benzyl MTA-Derived Chemical Probes

The established SAR showing that N-benzylation of MTA reduces MAO-B inhibition to Ki > 100,000 nM (compared to sub-nanomolar MAO-A inhibition for parent MTA) [1] positions 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine as a candidate for studying the structural determinants of MAO isoform selectivity. Researchers investigating the differential binding requirements of MAO-A versus MAO-B active-site cavities can use this compound alongside MTA and 4-MTMA to map the steric and electronic contributions of the N-substituent to isoform selectivity [2].

Serotonergic Probe Development with Reduced Dopaminergic Confounds for In Vivo Behavioral Studies

The 2020 pharmacological characterization of ETA and MT-But demonstrated that MTA derivatives with modified alkyl chains do not increase striatal dopamine release or produce conditioned place preference, in contrast to MTA [3]. 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine, which combines a branched alkyl chain with N-benzyl substitution, is predicted to exhibit similarly attenuated dopaminergic effects. This compound is therefore suitable for neuroscience studies requiring serotonergic target engagement without the dopaminergic confounds and abuse liability that limit the utility of MTA itself [3].

Medicinal Chemistry SAR Campaigns Exploring N-Substituent Effects on MTA Pharmacophore Activity

The systematic reduction in MAO inhibitory potency with increasing N-substituent size—from N-methyl (IC50 0.89 nM) to N-benzyl (Ki > 100,000 nM) [1][2]—establishes 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine as a key intermediate-size probe in an N-substituent SAR matrix. Combinatorial library designers can use this compound to evaluate the transition point at which N-substitution abolishes MAO-A activity while potentially preserving or modulating SERT interactions, enabling rational design of next-generation serotonergic agents with tailored polypharmacology [4].

Chiral Resolution and Enantiomer-Specific Activity Studies of Branched Amine MTA Derivatives

The chiral secondary amine center in 3-Methyl-N-(4-(methylthio)benzyl)butan-2-amine (containing a stereogenic carbon at the 2-position of the butane chain) enables enantiomer-specific pharmacological studies . The precedent that (−)-MTA is approximately 18-fold less potent than (+)-MTA as an MAO-A inhibitor [4] indicates that chirality profoundly impacts activity within this class. Researchers can leverage commercially available enantiopure (R)-(−)-3-methyl-2-butanamine as a synthetic precursor to generate stereochemically defined probes for target engagement studies .

Application

Selection Property

Validation Focus

MAO isoform selectivity studies

N-substitution-dependent MAO inhibition profile

MAO-A vs. MAO-B activity ratio confirmation

Serotonergic probe development

Reduced dopaminergic behavioral confounds

Locomotor and CPP endpoint comparison vs. MTA

Medicinal chemistry SAR matrix

N-alkyl size transition point for MAO-A activity loss

SERT/MAO polypharmacology mapping

Chiral resolution and enantiomer-specific activity

Stereogenic secondary amine center

Enantiomer-attribution review; differential target engagement

• [1] BindingDB. BDBM50276776: N-Benzyl-(4-methylthioamphetamine) | CHEMBL457039. Ki > 1.00E+5 nM for MAO-B. View Source
• [2] Wikipedia. 4-Methylthiomethamphetamine. Citing MAO-A IC50 values: (+)-MTA 0.13 nM, (−)-MTA 2.04 nM, 4-MTMA 0.89 nM. View Source
• [3] Guajardo, F.G., et al. Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. Molecules, 2020, 25(22), 5310. View Source
• [4] Hurtado-Guzmán, C., et al. Monoamine Oxidase Inhibitory Properties of Optical Isomers and N-substituted Derivatives of 4-methylthioamphetamine. J. Enzyme Inhib. Med. Chem., 2003, 18(4), 339-347. View Source